Cas no 84306-79-6 (Chaetomellic Acid B Anhydride)

• Product Name: Chaetomellic Acid B Anhydride
• CAS No: 84306-79-6
• MF: C₂₁H₃₄O₃
• MW: 334.49286699295
• CID: 583317
• Update Time: 2025-11-01

Chaetomellic Acid B Anhydride Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione, 3-(7-hexadecenyl)-4-methyl-, (Z)-
• Chaetomellic Acid B Anhydride
• 3-[(Z)-hexadec-7-enyl]-4-methylfuran-2,5-dione
• Chaetomellic Anhydride B

• Inchi： 1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-18(2)20(22)24-21(19)23/h10-11H,3-9,12-17H2,1-2H3/b11-10-
• InChI Key： GKEHXKQBMVJVBA-KHPPLWFESA-N
• SMILES： O1C(C(C)=C(C1=O)CCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 334.25100

Experimental Properties

• PSA: 43.37000
• LogP: 6.03370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on Chaetomellic Acid B Anhydride

Recent Advances in the Study of Chaetomellic Acid B Anhydride (CAS: 84306-79-6): A Comprehensive Research Brief

Chaetomellic Acid B Anhydride (CAS: 84306-79-6) is a bioactive compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and emerging applications in drug discovery and development. The compound, originally isolated from fungal sources, has demonstrated promising activity as a farnesyltransferase inhibitor, which positions it as a candidate for anticancer and antimicrobial therapies.

Recent studies have explored the synthetic pathways for Chaetomellic Acid B Anhydride, with a particular emphasis on optimizing yield and purity. Advances in enzymatic and chemical synthesis methods have been reported, including the use of chiral auxiliaries to enhance stereoselectivity. These developments are critical for scaling up production to meet the demands of preclinical and clinical studies. Additionally, novel derivatization strategies have been employed to improve the compound's pharmacokinetic properties, such as solubility and metabolic stability, which are essential for its therapeutic viability.

In terms of biological activity, Chaetomellic Acid B Anhydride has shown potent inhibitory effects on farnesyltransferase, an enzyme implicated in the post-translational modification of proteins like Ras, which is often mutated in cancers. Recent in vitro and in vivo studies have corroborated its efficacy in disrupting oncogenic signaling pathways, leading to apoptosis in cancer cells. Furthermore, its antimicrobial properties have been investigated, with promising results against drug-resistant bacterial strains, highlighting its potential as a dual-function agent in oncology and infectious disease.

The mechanistic insights into Chaetomellic Acid B Anhydride's action have been elucidated through structural biology techniques, including X-ray crystallography and molecular docking studies. These investigations reveal its binding mode within the farnesyltransferase active site, providing a foundation for structure-activity relationship (SAR) studies. Such data are invaluable for the design of next-generation analogs with enhanced potency and selectivity. Concurrently, computational modeling has been leveraged to predict off-target effects and optimize the compound's safety profile.

Despite these advancements, challenges remain in the clinical translation of Chaetomellic Acid B Anhydride. Issues such as bioavailability, tissue distribution, and potential toxicity require further investigation. Recent preclinical studies have begun addressing these concerns through formulation strategies, including nanoparticle-based delivery systems, which aim to enhance the compound's therapeutic index. Collaborative efforts between academia and industry are pivotal in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, Chaetomellic Acid B Anhydride (CAS: 84306-79-6) represents a compelling case study in the intersection of natural product chemistry and drug discovery. Its multifaceted biological activities and the ongoing refinement of its synthetic and pharmacological properties underscore its potential as a therapeutic agent. Future research directions may include expanding its application to other disease models, exploring combination therapies, and further optimizing its chemical scaffold. This brief underscores the importance of continued investment in the study of this promising compound to unlock its full therapeutic potential.